Cas no 1185313-61-4 (3-Chloro-4-(ethyl-d5)-1，2，5-thiadiazole)

• Product Name: 3-Chloro-4-(ethyl-d5)-1，2，5-thiadiazole
• CAS No: 1185313-61-4
• MF: C₄H₅ClN₂S
• MW: 148.613898038864
• CID: 5144443
• Update Time: 2025-11-02

3-Chloro-4-(ethyl-d5)-1，2，5-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(ethyl-d5)-1,2,5-thiadiazole
• 3-Chloro-4-(ethyl-d5)-1，2，5-thiadiazole

• Inchi： 1S/C4H5ClN2S/c1-2-3-4(5)7-8-6-3/h2H2,1H3
• InChI Key： HCDFDLWINHIMFQ-UHFFFAOYSA-N
• SMILES： C([H])([H])(C1=NSN=C1Cl)C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-Chloro-4-(ethyl-d5)-1，2，5-thiadiazole

Comprehensive Guide to 3-Chloro-4-(ethyl-d5)-1,2,5-thiadiazole (CAS No. 1185313-61-4): Properties, Applications, and Market Insights

3-Chloro-4-(ethyl-d5)-1,2,5-thiadiazole (CAS No. 1185313-61-4) is a deuterated derivative of the 1,2,5-thiadiazole family, a class of heterocyclic compounds known for their unique chemical properties and broad applications in pharmaceuticals, agrochemicals, and material science. This compound, specifically labeled with deuterium (ethyl-d5), is increasingly sought after in research and development due to its isotopic stability and utility in mechanistic studies. Below, we delve into its molecular structure, key properties, applications, and emerging trends in the scientific community.

The molecular formula of 3-Chloro-4-(ethyl-d5)-1,2,5-thiadiazole is C₄D₅ClN₂S, featuring a thiadiazole ring substituted with a chlorine atom at the 3-position and a deuterated ethyl group at the 4-position. The incorporation of deuterium (ethyl-d5) enhances its utility in NMR spectroscopy and isotope labeling studies, making it invaluable for tracking metabolic pathways and studying reaction mechanisms. Researchers often leverage its stability to investigate deuterium kinetic isotope effects (DKIE), a hot topic in modern chemistry.

One of the most prominent applications of 3-Chloro-4-(ethyl-d5)-1,2,5-thiadiazole is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of deuterated drug candidates. With the rising demand for deuterated drugs—driven by their potential to improve pharmacokinetics and reduce side effects—this compound has gained attention in medicinal chemistry. For instance, deuterium-labeled analogs of existing drugs, such as Deutetrabenazine, have shown enhanced metabolic stability, a trend that underscores the importance of compounds like 1185313-61-4.

Beyond pharmaceuticals, 3-Chloro-4-(ethyl-d5)-1,2,5-thiadiazole finds applications in agrochemical research. The thiadiazole scaffold is known for its bioactivity, and deuterated variants are explored for their potential in developing novel pesticides with improved environmental profiles. This aligns with the growing emphasis on sustainable agriculture and green chemistry, topics frequently searched in academic and industrial circles.

From a market perspective, the demand for deuterated compounds like 3-Chloro-4-(ethyl-d5)-1,2,5-thiadiazole is on the rise, fueled by advancements in precision medicine and isotope labeling techniques. Suppliers and manufacturers are increasingly focusing on high-purity deuterated chemicals to meet the needs of research institutions and pharmaceutical companies. This trend is reflected in the growing number of patents and publications referencing CAS No. 1185313-61-4.

In summary, 3-Chloro-4-(ethyl-d5)-1,2,5-thiadiazole (CAS No. 1185313-61-4) is a versatile compound with significant applications in drug development, agrochemicals, and isotopic research. Its unique properties, combined with the expanding interest in deuterium-labeled compounds, position it as a critical tool for scientists tackling challenges in metabolic studies and sustainable chemistry. As research continues to evolve, this compound is likely to play an even greater role in innovation across multiple scientific disciplines.